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Compound of Interest

Compound Name: LY 345899

Cat. No.: B15613109 Get Quote

Technical Support Center: LY345899
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term stability and effective use of

LY345899 in DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for LY345899 stock solutions in DMSO?

A1: For long-term stability, it is recommended to store LY345899 stock solutions in DMSO at

-20°C for up to one year or at -80°C for up to two years. To minimize degradation from

repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into smaller, single-

use volumes.

Q2: My LY345899 in DMSO solution has changed color. What should I do?

A2: A change in the color of your solution can indicate chemical degradation or oxidation of the

compound. This may be caused by exposure to light, air, or impurities in the solvent. It is

strongly advised to discard the solution and prepare a fresh stock from powder to ensure the

integrity of your experiments.

Q3: I am observing precipitation in my LY345899 stock solution after thawing. How can this be

prevented?
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A3: Precipitation upon thawing can occur if the compound's solubility limit is exceeded at lower

temperatures. To prevent this, consider the following:

Thawing Protocol: Thaw the solution slowly at room temperature and ensure it is vortexed

thoroughly to completely redissolve the compound before use.

Concentration: Storing the solution at an excessively high concentration can increase the

likelihood of precipitation. If possible, consider storing it at a slightly lower concentration.

Solvent Quality: DMSO is hygroscopic and can absorb moisture from the air, which can

reduce the solubility of compounds. Always use fresh, anhydrous DMSO to prepare your

stock solutions.

Q4: How can I be sure that the observed effects in my assay are due to LY345899 and not off-

target effects?

A4: Distinguishing on-target from off-target effects is a critical aspect of pharmacological

studies. Here are a few strategies to consider:

Use a Structurally Unrelated Inhibitor: Employing a different inhibitor that targets the same

pathway but has a distinct chemical structure can help confirm that the observed phenotype

is due to the inhibition of MTHFD1/2.

Rescue Experiments: If feasible, overexpressing a resistant mutant of the target proteins

(MTHFD1/2) should reverse the effects of LY345899, indicating an on-target mechanism.

Target Knockdown/Knockout: Utilizing techniques like siRNA, shRNA, or CRISPR/Cas9 to

reduce the expression of MTHFD1 and/or MTHFD2 should produce a similar phenotype to

that observed with LY345899 treatment.

Troubleshooting Guides
Issue 1: Inconsistent or weaker than expected activity of LY345899 in cellular assays.
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Potential Cause Troubleshooting Steps

Compound Degradation

Prepare a fresh stock solution of LY345899 from

powder. Avoid repeated freeze-thaw cycles of

stock solutions by preparing single-use aliquots.

Solvent Quality

Use high-purity, anhydrous DMSO to prepare

stock solutions. DMSO can absorb water, which

may affect compound solubility and stability.

Cell Culture Conditions

Ensure consistency in cell passage number,

confluency, and media composition between

experiments. Regularly test for mycoplasma

contamination.

Incorrect Concentration

Verify the calculations for your dilutions. Perform

a dose-response experiment to determine the

optimal concentration for your specific cell line

and experimental conditions.

Issue 2: High background or non-specific effects in the assay.
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Potential Cause Troubleshooting Steps

DMSO Toxicity

Ensure the final concentration of DMSO in the

cell culture medium is low (ideally ≤ 0.1%) to

avoid solvent-induced toxicity. Run a vehicle

control (media with the same concentration of

DMSO but no inhibitor) to assess the effect of

the solvent alone.

Off-Target Effects

At high concentrations, LY345899 may have off-

target effects. Use the lowest effective

concentration possible and consider the

validation strategies mentioned in the FAQs.

Compound Precipitation

Visually inspect the media after adding the

compound to ensure it has not precipitated. If

precipitation occurs, you may need to adjust the

final concentration or the formulation.

Stability of LY345899 in DMSO
While specific quantitative data on the degradation of LY345899 in DMSO is not readily

available in the public domain, the stability of small molecules in DMSO is influenced by several

factors including storage temperature, exposure to light and air, and the purity of the DMSO.

Summary of Recommended Storage Conditions and Stability

Storage Temperature Recommended Duration Key Considerations

-20°C Up to 1 year

Aliquot to avoid repeated

freeze-thaw cycles. Protect

from light.

-80°C Up to 2 years

Preferred for longer-term

storage. Aliquot and protect

from light.

Experimental Protocols
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Protocol for Assessing the Stability of LY345899 in
DMSO
This protocol outlines a general method for determining the stability of LY345899 in a DMSO

stock solution using High-Performance Liquid Chromatography (HPLC).

Materials:

LY345899 powder

Anhydrous, high-purity DMSO

HPLC system with a suitable column (e.g., C18)

Appropriate mobile phase (to be optimized, but a gradient of acetonitrile and water with a

modifier like formic acid is a common starting point)

Amber glass or polypropylene vials

Procedure:

Prepare a Fresh Stock Solution: Accurately weigh LY345899 powder and dissolve it in

anhydrous DMSO to a known concentration (e.g., 10 mM) in an amber vial.

Timepoint Zero (T=0) Analysis: Immediately after preparation, dilute a small aliquot of the

stock solution in the mobile phase and inject it into the HPLC system. Record the peak area

and retention time of the LY345899 peak. This will serve as your baseline.

Storage: Store the remaining stock solution under the desired conditions (e.g., -20°C, room

temperature, etc.). Protect the solution from light.

Subsequent Timepoints: At predetermined intervals (e.g., 1, 2, 4, 8, and 12 weeks), retrieve

the stock solution, thaw if necessary, and analyze a diluted aliquot by HPLC under the same

conditions as the T=0 sample.

Data Analysis: Compare the peak area of LY345899 at each time point to the peak area at

T=0. The percentage of remaining compound can be calculated as: (Peak Area at Timepoint
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X / Peak Area at T=0) * 100.

General Protocol for a Cell-Based Assay with LY345899
This protocol provides a general workflow for treating cells with LY345899 and assessing its

effects.

Materials:

Cells of interest

Complete cell culture medium

LY345899 stock solution in DMSO

Multi-well plates

Assay-specific reagents (e.g., for viability, proliferation, or western blot analysis)

Procedure:

Cell Seeding: Seed cells in a multi-well plate at a density appropriate for the duration of the

experiment and allow them to adhere overnight.

Compound Dilution: Prepare serial dilutions of the LY345899 stock solution in complete cell

culture medium to achieve the desired final concentrations. Remember to prepare a vehicle

control with the same final concentration of DMSO.

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the various concentrations of LY345899 or the vehicle control.

Incubation: Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours)

under standard cell culture conditions (37°C, 5% CO2).

Endpoint Analysis: After the incubation period, perform the desired assay to measure the

effects of LY345899. This could include:
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Cell Viability/Proliferation Assays (e.g., MTT, CellTiter-Glo): Follow the manufacturer's

instructions for the chosen assay.

Western Blot Analysis: Lyse the cells, quantify protein concentration, and perform western

blotting to analyze the levels of target proteins or downstream signaling molecules.

Microscopy: Analyze cellular morphology or specific markers using fluorescence

microscopy.

Visualizations
Signaling Pathway of One-Carbon Metabolism and
Inhibition by LY345899
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Caption: One-carbon metabolism pathway and the inhibitory action of LY345899.
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Experimental Workflow for Using LY345899
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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